Cas no 55004-59-6 (ethyl 2-bromo-2-phenylpropanoate)

• Product Name: ethyl 2-bromo-2-phenylpropanoate
• CAS No: 55004-59-6
• MF: C₁₁H₁₃BrO₂
• MW: 257.123722791672
• CID: 943192
• PubChem ID: 3778911
• Update Time: 2025-04-19

ethyl 2-bromo-2-phenylpropanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-bromo-2-phenylpropanoate
• 2-Brom-2-phenyl-propionsaeure-aethylester
• 2-bromo-2-phenylpropionic acid ethyl ester
• ethyl 2-bromo-2-phenylpropionate
• OXUBOOPFXQOMBI-UHFFFAOYSA-N
• DA-34331
• ethyl 2-bromo-2-phenyl-propionate
• 55004-59-6
• Ethyl-2-bromo-2-phenylpropanoate
• SCHEMBL9725190
• MFCD02180855
• DTXSID10396305

• Inchi： 1S/C11H13BrO2/c1-3-14-10(13)11(2,12)9-7-5-4-6-8-9/h4-8H,3H2,1-2H3
• InChI Key： OXUBOOPFXQOMBI-UHFFFAOYSA-N
• SMILES： BrC(C(=O)OCC)(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 256.01000
• Monoisotopic Mass: 256.01
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1,34 g/cm3
• Boiling Point: 283.7°C at 760 mmHg
• Flash Point: 125.4°C
• Refractive Index: 1.533
• PSA: 26.30000
• LogP: 2.85980

ethyl 2-bromo-2-phenylpropanoate Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38